Imidazo[1,2-a]pyrimidine, 3-(tributylstannyl)-7-(trifluoromethyl)-

• CAS No.: 375857-95-7
• Molecular Formula: C19H30F3N3Sn
• Molecular Weight: 476.2 g/mol
• IUPAC Name: tributyl-[7-(trifluoromethyl)imidazo[1,2-a]pyrimidin-3-yl]stannane
• InChI: InChI=1S/C7H3F3N3.3C4H9.Sn/c8-7(9,10)5-1-3-13-4-2-11-6(13)12-5;3*1-3-4-2;/h1-3H;3*1,3-4H2,2H3
• InChI Key: ZUGGAXDKWIIQAS-UHFFFAOYSA-N
• Canonical SMILES: CCCC[Sn](CCCC)(CCCC)C1=CN=C2N1C=CC(=N2)C(F)(F)F

Description

Imidazo[1,2-a]pyrimidine, 3-(tributylstannyl)-7-(trifluoromethyl)- is a useful research compound. Its molecular formula is C19H30F3N3Sn and its molecular weight is 476.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a cooled (−78° C.) solution of 3-bromo-7-trifluoromethyl-imidazo[1,2-a]pyrimidine (1.0 g, 3.78 mmol) in tetrahydrofuran (20 ml) was added isopropylmagnesium chloride (2.08 ml of a 2.0M solution in tetrahydrofuran, 4.16 mmol). After stirring for 5 min tributyltin chloride (1.2 ml, 4.42 mmol) was added and the reaction stirred for 10 min at −78° C. then allowed to warm to ambient temperature to give a solution of 3-tributylstannyl-7-trifluoromethylimidazo[1,2-a]pyrimidine in tetrahydrofuran (ca. 0.15M): m/z (ES+) 474, 476, 478 (M++H).